Cas no 1955516-07-0 (1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione)

• Product Name: 1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione
• CAS No: 1955516-07-0
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• MDL: MFCD29034193
• CID: 5104715
• PubChem ID: 122236271
• Update Time: 2026-03-03

1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-(2-ethoxy-4-oxocyclobutyl)-
• 1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione

• MDL： MFCD29034193
• Inchi： 1S/C10H13NO4/c1-2-15-7-5-6(12)10(7)11-8(13)3-4-9(11)14/h7,10H,2-5H2,1H3
• InChI Key： KQEMIMMWSSBDCV-UHFFFAOYSA-N
• SMILES： N1(C2C(=O)CC2OCC)C(=O)CCC1=O

Additional information on 1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione

Professional Introduction to Compound with CAS No. 1955516-07-0 and Product Name: 1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione

The compound with the CAS number 1955516-07-0 and the product name 1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the 2-ethoxy-4-oxocyclobutyl moiety and the pyrrolidine-2,5-dione backbone, contribute to its unique chemical properties and biological relevance.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The 1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione structure has been investigated for its potential pharmacological effects, particularly in the context of enzyme inhibition and receptor binding. The presence of the pyrrolidine ring is a hallmark of many bioactive molecules, known for its ability to interact with biological targets in a precise manner. This structural motif has been widely explored in the development of drugs targeting neurological disorders, infectious diseases, and metabolic conditions.

The 2-ethoxy-4-oxocyclobutyl substituent adds an additional layer of complexity to the molecule, influencing its solubility, stability, and metabolic profile. This group has been shown to enhance the bioavailability of certain pharmaceutical compounds while also affecting their interactions with biological targets. The oxocyclobutyl moiety, in particular, has been associated with anti-inflammatory and analgesic properties in several preclinical studies. These findings suggest that compounds incorporating this structural element may have therapeutic potential in conditions where inflammation plays a significant role.

One of the most compelling aspects of 1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione is its potential as a scaffold for drug discovery. The combination of the pyrrolidine-2,5-dione core and the 2-ethoxy-4-oxocyclobutyl group creates a versatile platform that can be modified to target specific biological pathways. Researchers have been particularly interested in exploring derivatives of this compound that exhibit enhanced binding affinity or improved pharmacokinetic profiles. The ability to fine-tune these properties makes this molecule an attractive candidate for further development.

Recent studies have highlighted the importance of computational chemistry in predicting the biological activity of novel compounds. Molecular modeling techniques have been employed to simulate the interactions between 1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione and various biological targets, providing valuable insights into its mechanism of action. These simulations have helped researchers identify key residues involved in binding and have guided the design of more potent derivatives. By leveraging computational methods alongside experimental approaches, scientists can accelerate the drug discovery process significantly.

The synthesis of 1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Multi-step synthetic routes involving cyclization reactions and functional group transformations have been optimized to ensure scalability. These synthetic strategies not only facilitate the production of this compound but also provide a foundation for developing related molecules with tailored properties.

In conclusion, 1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione (CAS No. 1955516-07) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for drug development. With ongoing research focusing on optimizing its pharmacological properties and exploring new applications, this compound is poised to make significant contributions to the field of medicinal chemistry.